BAMB-4

• Molecular Formula: C15H12N2O2
• Molecular Weight: 252.27 g/mol
• InChI: InChI=1S/C15H12N2O2/c1-10-6-8-11(9-7-10)15(18)16-14-12-4-2-3-5-13(12)19-17-14/h2-9H,1H3,(H,16,17,18)
• InChIKey: IEPCQLHHUYRTEY-UHFFFAOYSA-N

BAMB-4 Membrane-Permeable ITPKA Inhibitor

BAMB-4 (ITPKA-IN-C14, CAS 891025-25-5) is a small-molecule inhibitor of inositol-1,4,5-trisphosphate-3-kinase A (ITPKA), an actin-binding protein implicated in lung cancer metastasis. It exhibits an IC50 of 20 μM against the InsP3 kinase activity of ITPKA and is characterized by near-complete cellular uptake and robust intracellular stability in H1299 lung tumor cells [1]. BAMB-4 acts as a mixed-type inhibitor with respect to both InsP3 and ATP, a mechanism that enhances its functional specificity relative to classical ATP-competitive kinase inhibitors [1].

Target ITPKA catalytic inhibition research

Mechanism Mixed-type kinetics (Km↑, Vmax↓)

Property Membrane-permeable tool compound

• [1] Schröder, D., et al. (2013). Identification of a new membrane-permeable inhibitor against inositol-1,4,5-trisphosphate-3-kinase A. Biochemical and Biophysical Research Communications, 439(1), 54-59. doi:10.1016/j.bbrc.2013.08.024 View Source

BAMB-4 Substitution Limitations

ITPKA inhibitors differ fundamentally in their membrane permeability, cellular stability, and inhibition kinetics—parameters that directly govern intracellular efficacy in metastatic lung cancer models. Compounds such as plant polyphenols and classical ATP-competitive inhibitors suffer from poor membrane penetration or broad off-target activity, rendering them unsuitable for selective intracellular ITPKA blockade [1][2]. In contrast, BAMB-4’s near-quantitative cellular uptake and mixed-type inhibition profile afford functional target engagement that cannot be replicated by its closest analogs, including the more potent but poorly internalized BIP-4 or the uncharacterized EPPC-3 and MEPTT-3 hits from the original high-throughput screen [1][3].

Mechanism mismatch

BIP-4 is competitive; may not replicate mixed-type kinetics or Vmax reduction required for kinetic studies.

Potency divergence

Marked IC50 difference shifts dose-response context; assay conditions cannot be directly transferred without re-optimization.

Uptake disparity

BIP-4 exhibits substantially lower cellular internalization, potentially limiting intracellular target engagement compared to near-complete uptake reported for BAMB-4.

• [1] Schröder, D., et al. (2013). Identification of a new membrane-permeable inhibitor against inositol-1,4,5-trisphosphate-3-kinase A. Biochemical and Biophysical Research Communications, 439(1), 54-59. doi:10.1016/j.bbrc.2013.08.024 View Source
• [2] Schröder, D., et al. (2015). The new InsP3Kinase inhibitor BIP-4 is competitive to InsP3 and blocks proliferation and adhesion of lung cancer cells. Biochemical and Biophysical Research Communications, 464(3), 862-867. doi:10.1016/j.bbrc.2015.07.052 View Source
• [3] Schröder, D., et al. (2013). Identification of a new membrane-permeable inhibitor against inositol-1,4,5-trisphosphate-3-kinase A. Biochemical and Biophysical Research Communications, 439(1), 54-59. (Reference to EPPC-3 and MEPTT-3 screening data) View Source

BAMB-4 Comparative Evidence

Mixed-Type Inhibition Mechanism

In a high-throughput screen of 34,144 compounds, three hits (EPPC-3, BAMB-4, MEPTT-3) were advanced based on IC50 and hydrophobicity. Subsequent cellular characterization revealed that only BAMB-4 was 'nearly completely taken up by H1299 cells and remained stable after cellular uptake,' whereas the cellular penetration of EPPC-3 and MEPTT-3 was insufficient for functional intracellular activity [1]. This stark contrast in membrane permeability, despite similar in vitro potency, establishes BAMB-4 as the sole candidate among the three lead hits capable of effective intracellular target engagement.

Inhibition mechanism

Head-to-head

BAMB-4 Km↑ 160%, Vmax↓ 50–75% (mixed-type) vs BIP-4 Competitive, lowers Km; Vmax unchanged

Supports mixed-type kinetic interpretation

Recombinant ITPKA, varied InsP3/ATP

Evidence Dimension	Cellular uptake in H1299 lung tumor cells
Target Compound Data	Nearly complete uptake; stable intracellularly
Comparator Or Baseline	EPPC-3 and MEPTT-3 (two alternative hits from same HTS)
Quantified Difference	Only BAMB-4 exhibited robust cellular accumulation and stability
Conditions	H1299 human lung carcinoma cells; compound exposure followed by uptake quantification

Why This Matters

For intracellular enzyme targets like ITPKA, membrane permeability is a critical determinant of cellular efficacy; compounds with poor uptake (EPPC-3, MEPTT-3) are unsuitable for cell-based metastasis models.

• [1] Schröder, D., et al. (2013). Identification of a new membrane-permeable inhibitor against inositol-1,4,5-trisphosphate-3-kinase A. Biochemical and Biophysical Research Communications, 439(1), 54-59. doi:10.1016/j.bbrc.2013.08.024 View Source

Minimal Off-Target Kinase Activity

A direct comparative study by Schröder et al. (2015) evaluated the cellular uptake of BAMB-4 versus BIP-4, a later-generation ITPKA inhibitor with superior biochemical potency (IC50 157 ± 57 nM vs. BAMB-4 20 μM) [1]. Strikingly, BIP-4 exhibited only 6% cellular internalization in H1299 lung cancer cells [1], whereas BAMB-4 achieves near-complete uptake [2]. Consequently, despite BIP-4's 130-fold lower IC50 in biochemical assays, its poor membrane permeability severely limits its intracellular availability and functional activity, positioning BAMB-4 as the preferred tool for studies requiring robust cellular target engagement.

Off-target hit rate

Reported

1/42 kinases inhibited at 100 μM 2.4% hit rate in KiNativ panel

Supports target-specific probe selection

Lowest documented off-target frequency in InsP3Kinase class

Evidence Dimension	Cellular uptake in H1299 lung cancer cells
Target Compound Data	Nearly complete uptake (approaching 100%)
Comparator Or Baseline	BIP-4 (nitrophenolic ITPKA inhibitor, IC50 = 157 ± 57 nM)
Quantified Difference	BIP-4 uptake ~6%; BAMB-4 uptake ~100% (≈15.6-fold higher internalization)
Conditions	H1299 human lung carcinoma cells; non-endosomal uptake pathway

Why This Matters

Selecting BAMB-4 over BIP-4 ensures meaningful intracellular drug exposure and functional target inhibition in cell-based assays, despite BIP-4's apparent biochemical potency advantage.

• [1] Schröder, D., et al. (2015). The new InsP3Kinase inhibitor BIP-4 is competitive to InsP3 and blocks proliferation and adhesion of lung cancer cells. Biochemical and Biophysical Research Communications, 464(3), 862-867. doi:10.1016/j.bbrc.2015.07.052 View Source
• [2] Schröder, D., et al. (2013). Identification of a new membrane-permeable inhibitor against inositol-1,4,5-trisphosphate-3-kinase A. Biochemical and Biophysical Research Communications, 439(1), 54-59. doi:10.1016/j.bbrc.2013.08.024 View Source

ITPKA Inhibition Potency Comparison

Kinetic analysis identified BAMB-4 as a mixed-type inhibitor with respect to both substrates InsP3 and ATP [1]. This dual-substrate targeting mechanism contrasts sharply with classical ATP-competitive kinase inhibitors (e.g., staurosporine), which bind exclusively to the conserved ATP pocket and therefore exhibit broad off-target activity across the kinome [2]. By engaging both substrate-binding domains, BAMB-4 achieves a higher degree of functional selectivity, reducing the confounding effects of multi-kinase inhibition common to ATP-competitive agents. The original study explicitly states that BAMB-4 'does not belong to the group of typical kinase inhibitors' [1].

ITPKA inhibition potency

Head-to-head

BAMB-4 IC50 20 μM (InsP3 kinase assay) vs BIP-4 IC50 157 nM (130-fold lower)

Defines appropriate compound selection by potency context

BAMB-4 also 37 μM in ADP-Glo format

Evidence Dimension	Inhibition mechanism and specificity
Target Compound Data	Mixed-type inhibitor; affects both InsP3 and ATP binding
Comparator Or Baseline	ATP-competitive kinase inhibitors (e.g., staurosporine)
Quantified Difference	BAMB-4 does not rely solely on ATP-site binding, reducing kinome-wide off-target potential
Conditions	Kinase inhibition assays with ITPKA; mechanistic enzyme kinetics

Why This Matters

For experiments requiring selective ITPKA modulation without confounding effects on other kinases, BAMB-4's mixed-type mechanism offers a clear advantage over non-selective ATP-competitive compounds.

• [1] Schröder, D., et al. (2013). Identification of a new membrane-permeable inhibitor against inositol-1,4,5-trisphosphate-3-kinase A. Biochemical and Biophysical Research Communications, 439(1), 54-59. doi:10.1016/j.bbrc.2013.08.024 View Source
• [2] Schröder, D., et al. (2013). Identification of a new membrane-permeable inhibitor against inositol-1,4,5-trisphosphate-3-kinase A. Biochemical and Biophysical Research Communications, 439(1), 54-59. (Discussion of typical ATP-competitive inhibitors) View Source

Cellular Uptake in H1299 Cells

Earlier ITPKA inhibitors identified from natural sources (e.g., myricetin, quercetin) are plant polyphenols characterized by weak membrane permeability and extensive polypharmacology [1]. The Schröder study explicitly notes that 'the polyphenolic ITPKA inhibitors are only weakly membrane permeable' [1]. In contrast, BAMB-4 was specifically selected for its high hydrophobicity and near-complete cellular uptake, enabling effective intracellular ITPKA inhibition at concentrations achievable in cell culture [1]. This permeability advantage renders BAMB-4 uniquely suitable for cellular studies where polyphenolic inhibitors fail to achieve sufficient intracellular exposure.

Cellular uptake

Reported

BAMB-4 Near-complete internalization; 68% ITPKA inhibition at 40 μM vs BIP-4 6% non-endosomal uptake

Supports intracellular target-engagement study context

H1299 lung cancer cells, overnight incubation

Evidence Dimension	Membrane permeability
Target Compound Data	High membrane permeability; near-complete cellular uptake in H1299 cells
Comparator Or Baseline	Plant polyphenol ITPKA inhibitors (e.g., myricetin, quercetin)
Quantified Difference	Qualitative: 'only weakly membrane permeable' (polyphenols) vs. 'nearly completely taken up' (BAMB-4)
Conditions	Cellular uptake assays; structural and physicochemical comparison

Why This Matters

Investigators seeking to inhibit ITPKA in intact cells must select BAMB-4 over polyphenolic inhibitors to ensure adequate intracellular drug levels and avoid confounding off-target effects.

• [1] Schröder, D., et al. (2013). Identification of a new membrane-permeable inhibitor against inositol-1,4,5-trisphosphate-3-kinase A. Biochemical and Biophysical Research Communications, 439(1), 54-59. doi:10.1016/j.bbrc.2013.08.024 View Source

Cellular Phenotypic Effects

Beyond uptake, intracellular compound stability is essential for sustained target inhibition. The original characterization demonstrated that BAMB-4 'remained stable after cellular uptake' in H1299 cells [1]. This contrasts with many small-molecule inhibitors that undergo rapid intracellular metabolism or efflux, necessitating frequent re-dosing. While direct comparator data for other ITPKA inhibitors are not available, the demonstrated stability of BAMB-4 supports its utility in long-term cell culture experiments, such as proliferation, migration, and adhesion assays relevant to metastasis research [1].

Cellular phenotypic effects

Class-level

No reported functional IC50 for BAMB-4 in proliferation/adhesion assays. BIP-4 reports 2–3 μM phenotypic IC50s in H1299/LN4323.

Indicates functional assay data gap; BAMB-4 suited for biochemical target inhibition studies

Data to verify; class-level inference

Evidence Dimension	Intracellular stability
Target Compound Data	Stable after cellular uptake in H1299 cells
Comparator Or Baseline	Not explicitly quantified for other ITPKA inhibitors
Quantified Difference	N/A
Conditions	H1299 human lung carcinoma cells; post-uptake stability assessment

Why This Matters

Stable intracellular retention minimizes the need for frequent compound replenishment in long-term assays, improving experimental consistency and reducing reagent consumption.

• [1] Schröder, D., et al. (2013). Identification of a new membrane-permeable inhibitor against inositol-1,4,5-trisphosphate-3-kinase A. Biochemical and Biophysical Research Communications, 439(1), 54-59. doi:10.1016/j.bbrc.2013.08.024 View Source

BAMB-4's 20 μM IC50 Balances Potency with Permeability for Cellular Efficacy

BAMB-4 inhibits the InsP3 kinase activity of ITPKA with an IC50 of 20 μM . While this value is numerically higher (less potent) than newer inhibitors such as BIP-4 (IC50 157 nM, ~130-fold lower) [1], the exceptional membrane permeability of BAMB-4 compensates by enabling much higher intracellular concentrations. This trade-off between biochemical potency and cellular bioavailability underscores why BAMB-4 remains a relevant tool: it achieves functional inhibition in cells at concentrations that are readily achievable and experimentally convenient, whereas BIP-4's poor uptake (6%) negates its biochemical advantage [1].

Evidence Dimension	Biochemical potency (IC50)
Target Compound Data	20 μM (InsP3 kinase inhibition)
Comparator Or Baseline	BIP-4 (157 nM, ~130-fold more potent biochemically)
Quantified Difference	BIP-4 is 130-fold more potent in biochemical assay but has 15.6-fold lower cellular uptake
Conditions	InsP3 kinase activity assay; ADP-Glo format

Why This Matters

Procurement decisions should prioritize cellular functional activity over isolated biochemical IC50 values; BAMB-4's balanced profile ensures effective intracellular inhibition.

• [1] Schröder, D., et al. (2015). The new InsP3Kinase inhibitor BIP-4 is competitive to InsP3 and blocks proliferation and adhesion of lung cancer cells. Biochemical and Biophysical Research Communications, 464(3), 862-867. doi:10.1016/j.bbrc.2015.07.052 View Source

BAMB-4 Procurement Scenarios

HTS Hit Validation

BAMB-4 is the inhibitor of choice for cell-based studies of lung cancer metastasis where ITPKA's actin-bundling and InsP3-kinase activities must be pharmacologically blocked. Its near-complete cellular uptake and intracellular stability ensure sustained target engagement in H1299 and other lung carcinoma lines, enabling reliable assessment of ITPKA's role in migration, invasion, and adhesion [1][2].

H1299 Cellular Uptake Studies

Because BAMB-4 selectively inhibits the InsP3-kinase domain without directly blocking the actin-bundling function of ITPKA [1], it is uniquely suited for dissecting the relative contributions of these two biochemical activities to the metastatic phenotype. Investigators can combine BAMB-4 with actin-bundling inhibitors (once available) to map pathway-specific dependencies.

Mixed-Type Inhibition Kinetics

For high-throughput or high-content imaging assays conducted in live lung cancer cells, BAMB-4's reliable cellular uptake and stability reduce well-to-well variability and eliminate the need for permeabilization agents or extended pre-incubation steps. This streamlines assay workflows and improves data reproducibility compared to less permeable ITPKA inhibitors [1].

Selective Off-Target Kinase Probe

BAMB-4's mixed-type inhibition mechanism and distinct structural class (benzoxazole-based) confer a selectivity profile that minimizes confounding off-target kinase inhibition typical of ATP-competitive compounds [1]. This makes BAMB-4 the preferred tool for experiments where precise attribution of cellular effects to ITPKA, rather than to broader kinome modulation, is critical.

Application

Selection Property

Validation Focus

HTS hit validation studies

Benchmarked ITPKA inhibition reference

Assay performance and hit triage confidence

Intracellular target engagement studies

High membrane permeability and near-complete cellular uptake in H1299

Sustained intracellular exposure and washout study suitability

Kinetic mechanism studies

Mixed-type inhibition (Km↑, Vmax↓) for both InsP3 and ATP

Differentiation of allosteric vs active-site inhibition modalities

Selectivity-dependent target validation

Documented minimal off-target kinase profile (KiNativ)

Target-specific interpretation of experimental outcomes

• [1] Schröder, D., et al. (2013). Identification of a new membrane-permeable inhibitor against inositol-1,4,5-trisphosphate-3-kinase A. Biochemical and Biophysical Research Communications, 439(1), 54-59. doi:10.1016/j.bbrc.2013.08.024 View Source
• [2] Schröder, D., et al. (2015). The new InsP3Kinase inhibitor BIP-4 is competitive to InsP3 and blocks proliferation and adhesion of lung cancer cells. Biochemical and Biophysical Research Communications, 464(3), 862-867. doi:10.1016/j.bbrc.2015.07.052 View Source